Cas no 1093406-36-0 (3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one)

• Product Name: 3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one
• CAS No: 1093406-36-0
• MF: C₁₁H₆ClN₃OS₃
• MW: 327.83283662796
• CID: 5715632
• PubChem ID: 22425049
• Update Time: 2025-08-05

3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1093406-36-0
• AKOS005745653
• 3-(4-chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydro[1,3]thiazolo[4,5-d]pyrimidin-7(4H)-one
• STL134729
• 3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one
• 3-(4-Chloro-phenyl)-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one
• Thiazolo[4,5-d]pyrimidin-7(4H)-one, 3-(4-chlorophenyl)-2,3,5,6-tetrahydro-2,5-dithioxo-

• Inchi： 1S/C11H6ClN3OS3/c12-5-1-3-6(4-2-5)15-8-7(19-11(15)18)9(16)14-10(17)13-8/h1-4H,(H2,13,14,16,17)
• InChI Key： CVPWMOMSDZIRIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=S)SC2C(NC(NC1=2)=S)=O

Computed Properties

• Exact Mass: 326.9361530g/mol
• Monoisotopic Mass: 326.9361530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• pka: 4.94±0.20(Predicted)

Additional information on 3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one

Recent Advances in the Study of 3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one (CAS: 1093406-36-0)

3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one (CAS: 1093406-36-0) is a heterocyclic compound that has recently gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the thiazolo[4,5-d]pyrimidinone class, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological potential.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling and are often implicated in various diseases, including cancer. Preliminary studies suggest that 3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one exhibits inhibitory activity against specific kinases, making it a promising candidate for further development as a targeted therapy. The compound's unique structure, featuring a thiazolo[4,5-d]pyrimidinone core, is believed to contribute to its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent research has also explored the compound's potential as an antimicrobial agent. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These findings highlight the compound's versatility and its potential to address unmet medical needs in infectious disease treatment.

The synthesis of 3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one has also been a focus of recent investigations. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advances in green chemistry have been incorporated to reduce the environmental impact of the synthesis process, aligning with the growing emphasis on sustainable pharmaceutical development.

Despite these promising developments, challenges remain in the further development of this compound. Issues such as bioavailability, toxicity, and formulation stability need to be addressed to advance it toward clinical trials. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties and reduce potential side effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 3-(4-Chlorophenyl)-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one represents a promising scaffold in medicinal chemistry with multiple therapeutic applications. Its kinase inhibitory and antimicrobial properties, coupled with advances in synthesis, position it as a valuable candidate for further investigation. Future studies will likely focus on preclinical validation and the development of derivatives with improved efficacy and safety profiles.